Cas no 153862-06-7 (1-(oxolan-2-yl)cyclohexan-1-amine)

• Product Name: 1-(oxolan-2-yl)cyclohexan-1-amine
• CAS No: 153862-06-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 1327689
• PubChem ID: 86174646
• Update Time: 2025-10-28

1-(oxolan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(tetrahydro-2-furanyl)-
• 1-(oxolan-2-yl)cyclohexan-1-amine
• 153862-06-7
• EN300-1121696

• Inchi： 1S/C10H19NO/c11-10(6-2-1-3-7-10)9-5-4-8-12-9/h9H,1-8,11H2
• InChI Key： KQZRYKICZLRAMJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C1(CCCCC1)N

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on 1-(oxolan-2-yl)cyclohexan-1-amine

Introduction to 1-(oxolan-2-yl)cyclohexan-1-amine (CAS No. 153862-06-7)

1-(oxolan-2-yl)cyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 153862-06-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane ring conjugated with an oxolane moiety and an amine functional group, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The unique arrangement of its heterocyclic and cyclic components makes it a valuable scaffold for developing novel therapeutic agents with tailored biological activities.

The structural framework of 1-(oxolan-2-yl)cyclohexan-1-amine encompasses a cyclohexanamine core, which is well-known for its role in stabilizing pharmacophores in drug molecules. The oxolane ring, on the other hand, introduces rigidity and functional diversity, enabling interactions with biological targets in specific orientations. This combination of features has positioned the compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest for heterocyclic compounds due to their inherent biological activity and synthetic feasibility. 1-(oxolan-2-yl)cyclohexan-1-amine exemplifies this trend, as it integrates multiple pharmacologically relevant motifs into a single molecular entity. The oxolane ring, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of oxolane have shown promise in inhibiting various kinases and proteases, which are key targets in oncology and inflammatory diseases.

One of the most compelling aspects of 1-(oxolan-2-yl)cyclohexan-1-amine is its potential as a building block for structure-based drug design. The cyclohexanamine moiety provides a stable backbone that can be modified to enhance solubility, metabolic stability, and binding affinity. Meanwhile, the oxolane ring offers a site for introducing diverse substituents that can fine-tune the compound's interaction with biological targets. This dual functionality has made it an attractive candidate for developing small-molecule inhibitors and modulators.

Recent advancements in computational chemistry have further enhanced the utility of 1-(oxolan-2-yl)cyclohexan-1-amine in drug discovery. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations, allowing it to interact with proteins in various ways. These insights have guided the design of more potent analogs with improved pharmacokinetic properties. Additionally, virtual screening techniques have been employed to identify novel derivatives with enhanced binding affinity to target enzymes.

The synthesis of 1-(oxolan-2-yl)cyclohexan-1-amine presents both challenges and opportunities for organic chemists. The integration of the oxolane ring with the cyclohexanamine core requires careful consideration of reaction conditions and protecting group strategies. However, recent methodologies have streamlined this process, making it more accessible for industrial-scale production. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently.

In addition to its pharmaceutical applications, 1-(oxolan-2-yl)cyclohexan-1-amine has shown potential in material science. Its unique structural features make it suitable for developing polymers with specialized properties, such as enhanced biodegradability or mechanical strength. Furthermore, the compound's ability to undergo controlled chemical modifications has opened up avenues for creating functional materials with tailored characteristics.

The future prospects of 1-(oxolan-2-yl)cyclohexan-1-amine are promising, given its versatility and potential applications across multiple domains. Ongoing research aims to explore its role in developing next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders. As our understanding of molecular interactions deepens, compounds like 1-(oxolan-2-y[cyclohexan]-1-am[c yclic]mine) will continue to play a pivotal role in advancing scientific knowledge and therapeutic innovation.

In conclusion, 1-(oxolan[2-y[cycloh[cex]han]-[c]am[ine]) (CAS No.[15386[62]-0[6]-7) stands as a testament to the ingenuity of modern chemical synthesis and its impact on medicine and materials science. Its unique structural attributes offer a rich foundation for developing innovative solutions to pressing scientific challenges. As research progresses, this compound will undoubtedly continue to inspire new discoveries and applications that benefit society at large.